Cas no 704-96-1 (2-Chlorocinnamic acid)

• Product Name: 2-Chlorocinnamic acid
• CAS No: 704-96-1
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 975230
• PubChem ID: 1550376
• Update Time: 2024-03-01

2-Chlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-, (Z)-2-Propenoic acid
• 2-Chlorocinnamic acid
• o-Chlorocinnamic acid
• (E)-3-(2-Chlorophenyl)acrylic acid
• (2E)-3-(2-chlorophenyl)acrylic acid
• 3-(2-chlorophenyl)acrylic acid
• CINNAMIC ACID, o-CHLORO-
• (E)-o-Chlorocinnamic acid
• (2E)-3-(2-chlorophenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2-chlorophenyl)-
• (2E)-3-(2-Chlorophenyl)-2-propenoic acid
• 3-(2-Chlorophenyl)-2-propenoic acid
• 2-(2-Chlorophenyl)propenoic acid
• KJRRTHHNKJBVBO-AATRIKPKSA-N
• 3-(2-chloro-phen

• Inchi： 1S/C9H7ClO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
• InChI Key： KJRRTHHNKJBVBO-AATRIKPKSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(=O)O
• BRN： 1365198

Computed Properties

• Exact Mass: 182.0134572g/mol
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids